Cas no 261924-49-6 (methyl 3-(methylsulfanyl)methylbenzoate)

• Product Name: methyl 3-(methylsulfanyl)methylbenzoate
• CAS No: 261924-49-6
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 3924347
• PubChem ID: 58802464
• Update Time: 2025-04-22

methyl 3-(methylsulfanyl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(methylthio)methyl]-, methyl ester
• methyl 3-(methylsulfanyl)methylbenzoate
• DTXSID901287818
• 3-Methylsulfanylmethyl-benZoic acid methyl ester
• SCHEMBL6011693
• MFCD23714099
• Methyl 3-[(methylthio)methyl]benzoate
• methyl 3-(methylsulfanylmethyl)benzoate
• AKOS017274243
• 261924-49-6

• Inchi： 1S/C10H12O2S/c1-12-10(11)9-5-3-4-8(6-9)7-13-2/h3-6H,7H2,1-2H3
• InChI Key： PSYDMPZAPDTXBE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(CSC)=C1

Computed Properties

• Exact Mass: 196.05580079Da
• Monoisotopic Mass: 196.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.6Ų